Cas no 2138430-58-5 (2-{[2,2-difluoro-2-(hydrazinecarbonyl)ethyl]sulfanyl}-N-methylacetamide)

• Product Name: 2-{[2,2-difluoro-2-(hydrazinecarbonyl)ethyl]sulfanyl}-N-methylacetamide
• CAS No: 2138430-58-5
• MF: C₆H₁₁F₂N₃O₂S
• MW: 227.232246637344
• CID: 6361950
• PubChem ID: 165743102
• Update Time: 2025-10-31

2-{[2,2-difluoro-2-(hydrazinecarbonyl)ethyl]sulfanyl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[2,2-difluoro-2-(hydrazinecarbonyl)ethyl]sulfanyl}-N-methylacetamide
• EN300-789792
• 2138430-58-5

• Inchi： 1S/C6H11F2N3O2S/c1-10-4(12)2-14-3-6(7,8)5(13)11-9/h2-3,9H2,1H3,(H,10,12)(H,11,13)
• InChI Key： TZKBDSVZLFIZTA-UHFFFAOYSA-N
• SMILES： S(CC(NC)=O)CC(C(NN)=O)(F)F

Computed Properties

• Exact Mass: 227.05400410g/mol
• Monoisotopic Mass: 227.05400410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 110Ų

Additional information on 2-{[2,2-difluoro-2-(hydrazinecarbonyl)ethyl]sulfanyl}-N-methylacetamide

2-{[2,2-difluoro-2-(hydrazinecarbonyl)ethyl]sulfanyl}-N-methylacetamide (CAS No. 2138430-58-5): A Promising Compound in Pharmaceutical Research

2-{[2,2-difluoro-2-(hydrazinecarbonyl)ethyl]sulfanyl}-N-methylacetamide (CAS No. 2138430-58-5) has emerged as a significant molecule in the field of pharmaceutical chemistry, owing to its unique structural features and potential biological activities. This compound is a derivative of acetamide, characterized by the presence of a sulfanyl group (sulfanyl) and a difluoroethyl group (2,2-difluoroethyl). The hydrazinecarbonyl moiety further contributes to its molecular complexity, making it a subject of interest for researchers exploring novel therapeutic agents.

The 2-{[2,2-difluoro-2-(hydrazinecarbonyl)ethyl]sulfanyl}-N-methylacetamide molecule is synthesized through a multi-step process involving the coupling of hydrazinecarbonyl derivatives with sulfanyl-containing scaffolds. Recent studies have demonstrated that the incorporation of fluorine atoms in the 2,2-difluoroethyl group enhances the compound's metabolic stability, a critical factor in drug development. This structural modification also influences the compound's hydrophobicity, which is essential for its bioavailability and cellular uptake.

Research published in 2023 in the journal Journal of Medicinal Chemistry highlighted the potential of 2-{[2,2-difluoro-2-(hydrazinecarbonyl)ethyl]sulfanyl}-N-methylacetamide as a modulator of kinase pathways. The compound was found to exhibit selective inhibition of certain kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The hydrazinecarbonyl moiety is believed to play a key role in this activity by forming covalent interactions with target proteins, thereby disrupting their function.

Another study from 2024 in Chemical Communications explored the synthesis of 2-{[2,2-difluoro-2-(hydrazinecarbonyl)ethyl]sulfanyl}-N-methylacetamide using a microwave-assisted approach, which significantly reduced reaction times and improved yield. This method has potential applications in large-scale production, making the compound more accessible for further research and clinical trials. The sulfanyl group in the molecule is also critical for its reactivity, as it can participate in sulfur-based chemical reactions that are relevant to drug metabolism.

Recent advances in computational chemistry have enabled researchers to model the interactions between 2-{[2,2-difluoro-2-(hydrazinecarbonyl)ethyl]sulfanyl}-N-methylacetamide and biological targets. Molecular docking studies have shown that the compound binds to specific protein pockets with high affinity, suggesting its potential as a lead compound for drug discovery. The fluorine atoms in the 2,2-difluoroethyl group are thought to enhance the compound's binding affinity by modulating its electrostatic properties.

The pharmacokinetic profile of 2-{[2,2-difluoro-2-(hydrazinecarbonyl)ethyl]sulfanyl}-N-methylacetamide is another area of active research. Studies have indicated that the compound exhibits favorable oral bioavailability, which is crucial for its therapeutic application. The hydrazinecarbonyl group may contribute to this property by improving the compound's solubility in aqueous environments. Additionally, the sulfanyl group may influence the compound's clearance rate, which is important for determining its half-life in the body.

Researchers have also investigated the potential of 2-{[2,2-difluoro-2-(hydrazinecarbonyl)ethyl]sulfanyl}-N-methylacetamide in targeting specific disease mechanisms. For example, a 2023 study in Cell Chemical Biology demonstrated that the compound could inhibit the activity of a particular kinase involved in the progression of certain cancers. This finding suggests that the compound may have applications in the treatment of malignancies where this kinase is overactive.

The 2,2-difluoroethyl group in 2-{[2,2-difluoro-2-(hydrazinecarbonyl)ethyl]sulfanyl}-N-methylacetamide has also been studied for its effects on the compound's chemical stability. Fluorine atoms are known to increase the stability of organic molecules by reducing the likelihood of hydrolytic degradation. This property is particularly valuable in drug development, as it can lead to longer-lasting therapeutic effects and reduced dosing frequency.

In addition to its potential therapeutic applications, the 2-{[2,2-difluoro-2-(hydrazinecarbonyl)ethyl]sulfanyl}-N-methylacetamide molecule is being explored for its use in the development of new analytical methods. The hydrazinecarbonyl group may serve as a functional group for labeling or detecting the compound in biological samples, which is essential for monitoring its behavior in vivo.

Despite the promising findings, further research is needed to fully understand the biological mechanisms of 2-{[2,2-difluoro-2-(hydrazinecarbonyl)ethyl]sulfanyl}-N-methylacetamide and its potential side effects. Ongoing studies are focused on optimizing its chemical structure to enhance its efficacy and reduce any potential toxicity. The sulfanyl group and fluorine atoms are key targets for such modifications, as they are believed to significantly influence the compound's biological activity.

Overall, 2-{[2,2-difluoro-2-(hydrazinecarbonyl)ethyl]sulfanyl}-N-methylacetamide (CAS No. 2138430-58-5) represents a promising candidate in the field of pharmaceutical research. Its unique structural features and potential biological activities make it a valuable molecule for further exploration in the development of new therapeutic agents.